Cas no 36947-10-1 (5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid)
![5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid structure](https://ossimg.kuujia.com/scimg/37000/36947-10-1x500.png)
36947-10-1 structure
Product Name:5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid
CAS No:36947-10-1
MF:C18H12Cl2O4
MW:363.19148349762
CID:921802
PubChem ID:329016
Update Time:2025-04-19
5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid
- DTXSID00317004
- DS-005628
- SCHEMBL10390654
- NSC310027
- 5-[(2,4-dichlorophenyl)methoxy]-3-hydroxy-naphthalene-2-carboxylic acid
- NSC-310027
- 36947-10-1
-
- Inchi： 1S/C18H12Cl2O4/c19-12-5-4-11(15(20)7-12)9-24-17-3-1-2-10-6-14(18(22)23)16(21)8-13(10)17/h1-8,21H,9H2,(H,22,23)
- InChI Key： ACISDNBPTNWRBE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1COC1=CC=CC2=CC(C(=O)O)=C(C=C21)O)Cl
Computed Properties
- Exact Mass: 362.01136
- Monoisotopic Mass: 362.0112642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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